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Compound of Interest

Compound Name: Sativene

Cat. No.: B1246779

The current body of scientific literature on Sativene, a sesquiterpenoid of fungal origin, is
predominantly centered on its biosynthesis and its role in plant-microbe interactions. While
research has elucidated the enzymatic pathways responsible for its production, there is a
significant gap in knowledge regarding its pharmacological effects and mechanism of action in
mammalian systems. Consequently, a comprehensive comparison guide for drug development
professionals, complete with quantitative data, detailed experimental protocols, and validated
signaling pathways, cannot be constructed at this time due to the absence of requisite
research.

Sativene is a secondary metabolite produced by various fungi, and its biological activities have
been primarily investigated in the context of plant health. Studies have shown that sativene
and its derivatives can exhibit both phytotoxic and plant-growth-promoting effects, suggesting a
complex role in the ecological niche of the producing fungi.

Biosynthesis of Sativene

Genetic and biochemical studies have successfully identified the enzymes responsible for the
biosynthesis of sativene. The pathway begins with farnesyl diphosphate (FPP), a common
precursor for sesquiterpenoids.

Experimental Workflow for Sativene Biosynthesis
Characterization
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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